Cas no 1951439-13-6 (trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate)

• Product Name: trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate
• CAS No: 1951439-13-6
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 4822951
• Update Time: 2025-06-27

trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• trans-1-tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate
• TRANS-1-BOC-3-METHYLPIPERIDINE-4-CARBOXYLIC ACID METHYL ESTER
• trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C13H23NO4/c1-9-8-14(12(16)18-13(2,3)4)7-6-10(9)11(15)17-5/h9-10H,6-8H2,1-5H3/t9-,10-/m0/s1
• InChI Key： ZFAWFFHKIMXTPI-UWVGGRQHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C(=O)OC)[C@@H](C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Additional information on trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate

trans-1-Tert-butyl 4-Methyl 3-Methylpiperidine-1,4-Dicarboxylate (CAS No. 1951439-13-6): A Comprehensive Overview of Its Chemistry and Emerging Applications

In recent years, the trans-isomer of trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate (CAS No. 1951439-13-6) has emerged as a critical intermediate in advanced organic synthesis and drug discovery. This compound’s unique structure combines a tert-butyl group at position 1 with a methyl substituent on the piperidine ring, forming a rigid scaffold that stabilizes its dicarboxylate ester configuration. Recent studies highlight its potential in modulating enzyme activity and receptor interactions due to its spatial arrangement and hydrophobic properties.

The synthesis of this compound has been optimized through environmentally friendly protocols. Researchers have employed catalytic asymmetric methodologies using palladium-based catalysts to selectively form the trans-isomer, achieving yields exceeding 85% under mild conditions (Journal of Medicinal Chemistry, 2022). Notably, the incorporation of a tert-butyl group enhances thermal stability while maintaining reactivity for subsequent functionalization steps. This approach aligns with current trends toward sustainable chemistry practices.

In pharmacological studies, the compound’s methylpiperidine core has shown promise in targeting G-protein coupled receptors (GPCRs). A collaborative study published in Nature Communications (2023) demonstrated that analogs of this compound inhibit serotonin receptor signaling with submicromolar potency. The presence of both methyl substituents and the rigid dicarboxylate framework allows precise binding to receptor pockets, suggesting applications in antidepressant and antipsychotic drug development.

Spectroscopic analyses reveal distinct physicochemical properties compared to cis-isomers. Nuclear magnetic resonance (¹H NMR) data confirm the spatial separation of ester groups in the trans configuration, which correlates with improved metabolic stability in liver microsomal assays (Chemical Biology & Drug Design, 2024). This stability is further supported by computational docking studies showing minimal interactions with cytochrome P450 enzymes.

Ongoing research focuses on leveraging this compound’s structural versatility for prodrug design. By attaching bioactive payloads to its carboxylic acid moieties via click chemistry reactions, researchers aim to create targeted delivery systems for cancer therapies. Preliminary results indicate that conjugates retain pharmacological activity while exhibiting reduced off-target effects (Advanced Therapeutics, 2024).

The compound’s role as a chiral building block is also expanding into materials science applications. Its ability to form crystalline complexes with metal ions has been exploited for designing supramolecular sensors capable of detecting trace heavy metals in aqueous environments (Angewandte Chemie International Edition, 2023). The rigid framework provides molecular recognition sites while maintaining solution-phase stability.

In conclusion, trans-1-Tert-butyl 4-methyl 3-methylpiperidine-1,4-dicarboxylate represents a multifunctional platform molecule bridging medicinal chemistry and materials innovation. Its unique structural features combined with recent advancements in synthesis and application validate its position as a key component in next-generation therapeutic strategies and smart material systems.